Cas no 79029-98-4 (coriaria lactone)

coriaria lactone structure
coriaria lactone structure
Product Name:coriaria lactone
CAS No:79029-98-4
MF:C15H18O6
MW:294.299825191498
CID:581352
PubChem ID:71300396
Update Time:2025-04-19

coriaria lactone Chemical and Physical Properties

Names and Identifiers

    • coriaria lactone
    • (2R,3S,5R,6R,7R,8S,9R,12S)-2,8-dihydroxy-7-methyl-12-prop-1-en-2-ylspiro[4,10-dioxatetracyclo[7.2.1.02,7.03,5]dodecane-6,2'-oxirane]-11-one
    • 79029-98-4
    • Inchi: 1S/C15H18O6/c1-5(2)6-7-12(17)20-8(6)9(16)13(3)14(4-19-14)10-11(21-10)15(7,13)18/h6-11,16,18H,1,4H2,2-3H3/t6-,7?,8-,9-,10-,11+,13+,14-,15+/m1/s1
    • InChI Key: CCAZWUJBLXKBAY-SEYXFWDXSA-N
    • SMILES: O1[C@H]2[C@@H]1[C@]1(CO1)[C@]1(C)[C@@H]([C@H]3[C@H](C(=C)C)C(C(=O)O3)[C@@]12O)O

Computed Properties

  • Exact Mass: 294.11033829g/mol
  • Monoisotopic Mass: 294.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 603
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 91.8Ų
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